Cas no 38841-52-0 (2,6-Diamino-4-methylnicotinonitrile)

2,6-Diamino-4-methylnicotinonitrile is a heterocyclic organic compound featuring a pyridine core substituted with amino groups at the 2- and 6-positions and a methyl group at the 4-position, along with a nitrile functionality. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its reactive amino and nitrile groups, which facilitate further derivatization. Its structural framework is valuable for constructing nitrogen-rich heterocycles, such as pyrimidines and triazines, which are common motifs in bioactive molecules. The methyl group enhances lipophilicity, potentially improving membrane permeability in drug candidates. Its high purity and stability make it suitable for precision applications in medicinal chemistry research.
2,6-Diamino-4-methylnicotinonitrile structure
38841-52-0 structure
Product Name:2,6-Diamino-4-methylnicotinonitrile
CAS No:38841-52-0
MF:C7H8N4
MW:148.16522026062
CID:1024042
PubChem ID:3530277
Update Time:2025-07-02

2,6-Diamino-4-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Diamino-4-methylnicotinonitrile
    • 2, 6-DIAMINO-3-CYCNO-4-METHYLPYRIDINE
    • 2,6-diamino-4-methyl-3-Pyridinecarbonitrile
    • 2,6-diamino-4-methylpyridine-3-carbonitrile
    • 2,6-Diamino-3-cyano-4-methylpyridine
    • 2,6-Diamino-3-cycno-4-methylpyridine
    • 38841-52-0
    • DTXSID40393367
    • A26111
    • SCHEMBL1140140
    • DB-026958
    • AKOS006340712
    • SB55314
    • MDL： MFCD00963851
    • Inchi： 1S/C7H8N4/c1-4-2-6(9)11-7(10)5(4)3-8/h2H,1H3,(H4,9,10,11)
    • InChI Key： JRPBIZFMAJTDLN-UHFFFAOYSA-N
    • SMILES： N1C(=CC(C)=C(C#N)C=1N)N

Computed Properties

  • Exact Mass: 148.07504
  • Monoisotopic Mass: 148.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.7A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.27
  • PSA: 88.72

2,6-Diamino-4-methylnicotinonitrile Pricemore >>

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